Cas no 245095-96-9 (5-Chloropyrazolo1,5-Apyrimidin-7-amine)

• Product Name: 5-Chloropyrazolo1,5-Apyrimidin-7-amine
• CAS No: 245095-96-9
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD20258236
• CID: 1420817
• PubChem ID: 23131909
• Update Time: 2025-07-23

5-Chloropyrazolo1,5-Apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloropyrazolo[1,5-a]pyrimidin-7-amine
• 245095-96-9
• DTXSID80630869
• KFGHMVDZIWJNFJ-UHFFFAOYSA-N
• AS-36160
• SCHEMBL30974
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-chloro-
• A911937
• MFCD20258236
• CS-0080363
• VJA09596
• AKOS027252689
• DB-332961
• 7-AMINO-5-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE
• 5-Chloropyrazolo1,5-Apyrimidin-7-amine

• MDL： MFCD20258236
• Inchi： 1S/C6H5ClN4/c7-4-3-5(8)11-6(10-4)1-2-9-11/h1-3H,8H2
• InChI Key： KFGHMVDZIWJNFJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N2C(=CC=N2)N=1

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

5-Chloropyrazolo1,5-Apyrimidin-7-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-Chloropyrazolo1,5-Apyrimidin-7-amine

Comprehensive Overview of 5-Chloropyrazolo[1,5-A]pyrimidin-7-amine (CAS No. 245095-96-9)

5-Chloropyrazolo[1,5-A]pyrimidin-7-amine (CAS No. 245095-96-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of 5-Chloropyrazolo[1,5-A]pyrimidin-7-amine features a chlorine atom at the 5-position and an amino group at the 7-position, which contribute to its reactivity and binding affinity. These functional groups make it a versatile intermediate in organic synthesis, enabling the development of novel derivatives with enhanced pharmacological profiles. Recent studies have explored its role as a kinase inhibitor, a hot topic in cancer research, where modulating kinase activity is critical for therapeutic interventions.

In the context of current trends, 5-Chloropyrazolo[1,5-A]pyrimidin-7-amine aligns with the growing demand for small-molecule therapeutics and precision medicine. Its potential applications in treating autoimmune diseases and neurodegenerative conditions have sparked interest among biotech companies and academic institutions. Additionally, its use in crop protection formulations highlights its relevance in sustainable agriculture, addressing global challenges like food security and pest resistance.

From a synthetic chemistry perspective, the compound’s scalable production and high purity are key factors driving its adoption in industrial settings. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its properties, ensuring compliance with regulatory standards. The compound’s stability under various conditions also makes it a reliable candidate for long-term storage and transportation.

Environmental and safety considerations are paramount in the handling of 5-Chloropyrazolo[1,5-A]pyrimidin-7-amine. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Its biodegradability and low ecotoxicity further underscore its suitability for eco-friendly applications, aligning with the principles of green chemistry.

The commercial availability of 5-Chloropyrazolo[1,5-A]pyrimidin-7-amine has expanded in recent years, with suppliers offering custom synthesis and bulk quantities to meet the needs of research and development. Its inclusion in high-throughput screening libraries has accelerated the discovery of new bioactive molecules, reinforcing its value in modern drug development pipelines.

Looking ahead, the compound’s potential in AI-driven drug design and computational chemistry is an exciting frontier. Machine learning algorithms are increasingly being used to predict its interactions with biological targets, reducing the time and cost associated with experimental screening. This synergy between chemistry and technology exemplifies the innovative approaches shaping the future of life sciences.

In summary, 5-Chloropyrazolo[1,5-A]pyrimidin-7-amine (CAS No. 245095-96-9) is a multifaceted compound with broad applications in medicine, agriculture, and materials science. Its structural versatility, combined with advancements in synthetic and analytical methodologies, positions it as a key player in addressing some of the most pressing challenges in science and industry today.